![molecular formula C27H26N4O2 B3435132 1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine](/img/structure/B3435132.png)
1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine
Overview
Description
1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine is a chemical compound that has gained significant attention in the scientific community for its potential applications in research. It is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or receptors, or by modulating certain signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine has various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate neurotransmitter activity in the brain. It has also been shown to have potential neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine in lab experiments is its potential to target specific enzymes or receptors, which may lead to the development of more targeted and effective therapies. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine. These include further studies on its mechanism of action, its potential use in treating neurological disorders, its potential as a drug target for various diseases, and the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to evaluate its safety and efficacy in animal and human trials.
Scientific Research Applications
1-[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine has been used in various scientific research applications, including as a potential anticancer agent, a potential anti-inflammatory agent, and a potential antipsychotic agent. It has also been studied for its potential use in treating neurological disorders and as a potential drug target for various diseases.
properties
IUPAC Name |
(1,3-diphenylpyrazol-4-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N4O2/c1-33-24-14-12-22(13-15-24)29-16-18-30(19-17-29)27(32)25-20-31(23-10-6-3-7-11-23)28-26(25)21-8-4-2-5-9-21/h2-15,20H,16-19H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLAFJUODDXXFDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,3-diphenyl-1H-pyrazol-4-yl)[4-(4-methoxyphenyl)piperazin-1-yl]methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.